Cas no 313662-19-0 (N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide)

N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide is a benzothiazole derivative with potential applications in medicinal chemistry and material science. Its structural features, including the 4,6-dimethyl substitution on the benzothiazole ring and the pentanamide side chain, contribute to its unique physicochemical properties. This compound may exhibit enhanced stability and bioavailability due to the hydrophobic interactions facilitated by the alkyl substituents. Its benzothiazole core is known for diverse biological activities, making it a candidate for further pharmacological investigation. The compound’s synthetic versatility allows for modifications to optimize performance in targeted applications, such as enzyme inhibition or fluorescence-based studies. High purity and well-defined characterization ensure reproducibility in research and industrial settings.
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide structure
313662-19-0 structure
Product Name:N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide
CAS No:313662-19-0
MF:C14H18N2OS
MW:262.370522022247
CID:5970546
PubChem ID:5003624
Update Time:2025-06-09

N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide Chemical and Physical Properties

Names and Identifiers

    • N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide
    • N-(4,6-dimethylbenzo[d]thiazol-2-yl)pentanamide
    • Pentanamide, N-(4,6-dimethyl-2-benzothiazolyl)-
    • 313662-19-0
    • Z30268169
    • F0016-0430
    • AKOS001114036
    • Inchi: 1S/C14H18N2OS/c1-4-5-6-12(17)15-14-16-13-10(3)7-9(2)8-11(13)18-14/h7-8H,4-6H2,1-3H3,(H,15,16,17)
    • InChI Key: UNMHLBSPZNUZCJ-UHFFFAOYSA-N
    • SMILES: C(NC1=NC2=C(C)C=C(C)C=C2S1)(=O)CCCC

Computed Properties

  • Exact Mass: 262.11398438g/mol
  • Monoisotopic Mass: 262.11398438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 70.2Ų

Experimental Properties

  • Density: 1.185±0.06 g/cm3(Predicted)
  • pka: 11.03±0.70(Predicted)

N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0016-0430-2μmol
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide
313662-19-0 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0016-0430-5μmol
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide
313662-19-0 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0016-0430-10μmol
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide
313662-19-0 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0016-0430-20μmol
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide
313662-19-0 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0016-0430-1mg
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide
313662-19-0 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0016-0430-2mg
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide
313662-19-0 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0016-0430-3mg
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide
313662-19-0 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0016-0430-4mg
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide
313662-19-0 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0016-0430-5mg
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide
313662-19-0 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0016-0430-10mg
N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide
313662-19-0 90%+
10mg
$79.0 2023-05-17

Additional information on N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide

N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide (CAS No. 313662-19-0): A Comprehensive Overview

N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide (CAS No. 313662-19-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique structure of N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide makes it a promising candidate for various therapeutic applications.

The chemical structure of N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide consists of a benzothiazole ring substituted with two methyl groups at positions 4 and 6, and an amide group attached to the pentane chain. This structural configuration imparts specific physicochemical properties that are crucial for its biological activity. The presence of the benzothiazole moiety is particularly noteworthy, as it is a common scaffold in many bioactive molecules.

Recent studies have highlighted the potential of N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. The researchers found that the compound's ability to disrupt bacterial cell membranes is a key mechanism underlying its antimicrobial effects.

In addition to its antimicrobial properties, N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide has shown promise in anti-inflammatory applications. A study conducted by a team at the University of California demonstrated that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide could be a valuable candidate for the development of anti-inflammatory drugs.

The anticancer potential of N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide has also been explored in several preclinical studies. Research published in Cancer Letters reported that the compound induces apoptosis in human breast cancer cells by activating the intrinsic apoptotic pathway. The study further revealed that N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide selectively targets cancer cells while sparing normal cells, making it a promising lead compound for cancer therapy.

The pharmacokinetic properties of N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide have also been investigated to assess its suitability for therapeutic use. A pharmacokinetic study conducted in rats showed that the compound has good oral bioavailability and a favorable pharmacokinetic profile. These findings suggest that N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide could be developed into an orally administered drug.

In conclusion, N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide (CAS No. 313662-19-0) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, N-(4,6-dimethyl-1,3-benzothiazol-2-yl)pentanamide is poised to play an important role in advancing medical treatments for infectious diseases, inflammation, and cancer.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd